N-(2-(diethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-methylbenzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methylbenzamide;hydrochloride
• InChI: InChI=1S/C21H24FN3OS.ClH/c1-4-24(5-2)12-13-25(20(26)16-9-6-8-15(3)14-16)21-23-19-17(22)10-7-11-18(19)27-21;/h6-11,14H,4-5,12-13H2,1-3H3;1H
• InChI Key: OIVDCCHCTAGUTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=CC(=C3)C.Cl
• Molecular Formula: C21H25ClFN3OS
• Molecular Weight: 422.0 g/mol
• CAS No.: 1215747-68-4

Description

N-(2-(diethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-methylbenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3OS and its molecular weight is 421.96. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Antipsychotic Potential : Research into analogs of N-(2-(diethylamino)ethyl)-related compounds has shown promise for antipsychotic applications. For example, studies have identified compounds with antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, a common mechanism for many antipsychotics. This suggests potential for developing new treatments that may have fewer side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Cardiac Electrophysiological Activity : Certain N-substituted imidazolylbenzamides have shown class III electrophysiological activity in vitro, indicating potential as selective agents for treating cardiac arrhythmias. This includes analogs of N-(2-(diethylamino)ethyl) that have shown comparable potency to clinically trialed compounds, highlighting their potential in cardiac therapeutic applications (Morgan et al., 1990).

Material Science and Analytical Applications

Molar Refraction and Polarizability : Studies on similar benzamide derivatives have explored their physical chemical properties, such as molar refraction and polarizability, in different solvent systems. This research is crucial for understanding the interactions of these compounds at the molecular level, which can inform their use in various technological applications, including sensors and material design (Sawale et al., 2016).

Fluorescent Sensors : Benzimidazole and benzothiazole conjugated Schiff base compounds have been designed and synthesized for detecting metal ions like Al3+ and Zn2+. These compounds exhibit large Stokes shifts and high sensitivity/selectivity, indicating their potential use as fluorescent sensors for environmental and biochemical applications (Suman et al., 2019).

Antimicrobial Properties : Research into fluorobenzamides containing thiazole and thiazolidine has demonstrated promising antimicrobial activity. Such compounds, synthesized through both conventional and microwave methods, have been evaluated against various bacterial and fungal strains, underscoring their potential as novel antimicrobial agents (Desai et al., 2013).